Cas no 26131-68-0 (4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol structure
26131-68-0 structure
Product Name:4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
CAS No:26131-68-0
MF:C9H10N4S
MW:206.267499446869
MDL:MFCD02229826
CID:277755
PubChem ID:758271
Update Time:2025-04-19

4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-(3-pyridinyl)-
    • 4-ethyl-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
    • 4-ETHYL-5-PYRIDIN-3-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 1-ethyl-5-mercapto-2
    • 1-ethyl-5-mercapto-2-(3-pyridyl)-1,3,4-triazole
    • 4-ethyl-5-(3-pyridyl)-1,2,4-triazole-3-thiol
    • 4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
    • 4-ethyl-5-pyridin-3-yl-2,4-dihydro-[1,2,4]triazole-3-thione
    • 4-ethyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol
    • AC1LFR5F
    • AC1Q7F0V
    • SBB007101
    • SureCN1545128
    • Hexamethylenebis(chloroformate)
    • 4-ethyl-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • AKOS000100085
    • A877361
    • MFCD02229826
    • 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-pyridinyl)-
    • SCHEMBL1545128
    • CHEMBL1576865
    • NCPZCRVLFQRVRR-UHFFFAOYSA-N
    • MLS000553300
    • 4-ethyl-3-pyridin-3-yl-1H-1, 2, 4-triazole-5-thione
    • CS-0308076
    • EN300-106920
    • SR-01000450569-1
    • F81518
    • AS-71832
    • Oprea1_792311
    • DTXSID50353912
    • HMS1647H15
    • Oprea1_767324
    • HMS2494H14
    • BB 0217201
    • FT-0676749
    • SR-01000450569
    • AKOS002124697
    • Z57121992
    • 26131-68-0
    • SMR000178241
    • STK134546
    • 4-ETHYL-5-(PYRIDIN-3-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
    • 4-ethyl-5-(pyridin-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • STK260108
    • ALBB-003355
    • 4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD02229826
    • Inchi： 1S/C9H10N4S/c1-2-13-8(11-12-9(13)14)7-4-3-5-10-6-7/h3-6H,2H2,1H3,(H,12,14)
    • InChI Key： NCPZCRVLFQRVRR-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=NC=CC=2)N1CC

Computed Properties

  • Exact Mass: 206.06300
  • Monoisotopic Mass: 206.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.34
  • Boiling Point: 309°Cat760mmHg
  • Flash Point: 140.7°C
  • Refractive Index: 1.699
  • PSA: 82.40000
  • LogP: 1.64870

4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Security Information

  • Safety Instruction： 24/25
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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